Cas no 1782331-39-8 (2-fluoro-2-(thian-3-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(thian-3-yl)ethan-1-amine
• CAS No: 1782331-39-8
• MF: C₇H₁₄FNS
• MW: 163.256164073944
• CID: 5962671
• PubChem ID: 105432263
• Update Time: 2025-10-29

2-fluoro-2-(thian-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(thian-3-yl)ethan-1-amine
• 1782331-39-8
• EN300-1728868

• Inchi： 1S/C7H14FNS/c8-7(4-9)6-2-1-3-10-5-6/h6-7H,1-5,9H2
• InChI Key： KOUPJNCRTKQPBT-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CN)F

Computed Properties

• Exact Mass: 163.08309879g/mol
• Monoisotopic Mass: 163.08309879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-fluoro-2-(thian-3-yl)ethan-1-amine

Introduction to 2-fluoro-2-(thian-3-yl)ethan-1-amine (CAS No. 1782331-39-8)

2-fluoro-2-(thian-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1782331-39-8, is a fluorinated amine derivative featuring a thiazole moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of both a fluorine atom and a thiazole ring suggests intriguing interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-fluoro-2-(thian-3-yl)ethan-1-amine consists of an ethylamine backbone substituted with a fluorine atom at the second carbon position and a thiazole ring attached at the same position. This unique arrangement imparts distinct electronic and steric properties, which can be exploited to modulate binding affinity and selectivity in drug design. The fluorine atom, known for its ability to enhance metabolic stability and binding interactions, plays a crucial role in the pharmacophoric design of many modern drugs.

In recent years, there has been growing interest in fluorinated heterocycles as key components in medicinal chemistry. Thiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a fluorine atom into thiazole-based structures has further expanded their pharmacological potential. For instance, studies have demonstrated that fluorinated thiazoles can exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts.

2-fluoro-2-(thian-3-yl)ethan-1-amine (CAS No. 1782331-39-8) represents an advanced scaffold that combines the benefits of both fluorine substitution and thiazole chemistry. This compound has been investigated in several preclinical studies for its potential role in modulating enzyme activity and receptor binding. Notably, its structural motif is reminiscent of known bioactive molecules that target enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 2-fluoro-2-(thian-3-yl)ethan-1-amine is its versatility as a building block for more complex molecules. Medicinal chemists have leveraged this scaffold to develop novel derivatives with enhanced potency and selectivity. For example, recent research has explored the use of this compound in generating inhibitors of kinases and other enzymes implicated in signal transduction pathways. The thiazole ring provides a stable core for further functionalization, while the fluorine atom ensures optimal interactions with biological targets.

The synthesis of 2-fluoro-2-(thian-3-yl)ethan-1-amine (CAS No. 1782331-39-8) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include nucleophilic substitution reactions to introduce the fluorine atom and subsequent coupling reactions to attach the thiazole moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In academic research, 2-fluoro-2-(thian-3-y l)ethan -1 -amine has been employed as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization, allowing researchers to explore diverse pharmacological profiles. For instance, modifications at the amine group can introduce additional functional handles for bioconjugation or prodrug formulations, expanding its utility in drug development pipelines.

The growing body of literature on fluorinated thiazoles underscores their significance as pharmacophores in modern drug discovery. 2-fluoro -2 -(thian -3 -yl)ethan -1 -amine (CAS No. 1782331 -39 -8) exemplifies how structural modifications can yield compounds with tailored biological activities. By integrating insights from computational modeling and high-throughput screening, researchers are identifying new opportunities to harness the potential of this class of molecules.

Future directions for research on 2-fluoro -2 -(thian -3 -yl)ethan -1 -amine may include exploring its role in combination therapies or investigating its mechanism of action in greater detail. The compound’s ability to interact with multiple targets suggests that it could be repurposed for emerging therapeutic challenges. Additionally, advances in green chemistry principles may lead to more sustainable synthetic routes for producing this valuable intermediate.

In conclusion, 2-fluoro -2 -(thian -3 -yl)ethan -1 -amine (CAS No. 1782331 -39 -8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an invaluable tool for developing novel therapeutics. As our understanding of molecular interactions continues to evolve, 2-fluoro -2 -(thian -3 -yl)ethan -1 -amine will likely remain at the forefront of drug discovery efforts across various therapeutic domains.